Methyl 3-chloro-4-methylthiophene-2-carboxylate

• IUPAC Name: methyl 3-chloro-4-methylthiophene-2-carboxylate
• InChI: InChI=1S/C7H7ClO2S/c1-4-3-11-6(5(4)8)7(9)10-2/h3H,1-2H3
• InChI Key: BUFSIDWTJVUAER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1Cl)C(=O)OC
• Molecular Formula: C7H7ClO2S
• DSSTOX Substance ID: DTXSID50380566
• Molecular Weight: 190.65 g/mol
• CAS No.: 175137-11-8

Description

Methyl 3-chloro-4-methylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C7H7ClO2S and its molecular weight is 190.65 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Genotoxic and Carcinogenic Potential Assessment

Thiophene derivatives, including methyl 3-amino-4-methylthiophene-2-carboxylate, have been examined for their genotoxic, mutagenic, and carcinogenic potentials. This assessment is crucial for understanding the safety profile of chemicals under the European REACH legislation. In vitro assays, such as the Ames test and the Comet assay, were employed to evaluate mutagenic and DNA-damaging effects, while the Syrian Hamster Embryo cell transformation assay was used to study carcinogenic potential. These studies help elucidate the toxicological profiles of thiophene derivatives and their safety for human exposure (Lepailleur et al., 2014).

Dyeing Performance on Polyester Fibres

Research into novel heterocyclic disperse dyes incorporating the thiophene moiety has demonstrated the potential for dyeing polyester fibers. Ethyl-2-amino-4-[(4-chlorophenyl)carbamoyl]-5-methylthiophene-3-carboxylate and related compounds were synthesized and applied to polyester fabric, yielding various shades with good to excellent fastness properties. This application underlines the compound's relevance in textile manufacturing and its contribution to developing new materials with enhanced properties (Iyun et al., 2015).

Intermediate for Pharmaceuticals and Agrochemicals

The synthesis of 2-Chloro-5-methylthiophene showcases the compound's role as an intermediate in creating pharmaceuticals and agrochemicals. The outlined facile and low-cost production method emphasizes its significance in the chemical industry for producing valuable end products. This research supports the ongoing need for efficient and sustainable chemical synthesis processes (Yang, 2010).

Crystal Structure and Computational Study

A detailed crystal structure and computational study on methyl-3-aminothiophene-2-carboxylate have provided insights into its properties as a key intermediate in organic synthesis, medicine, dyes, and pesticides. The study highlights the importance of amino and carboxyl groups in various inter- and intra-interactions, contributing to a deeper understanding of its chemical behavior and potential applications (Tao et al., 2020).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302-H315-H319-H335. The precautionary statements are P261-P280-P301+P312-P302+P352-P305+P351+P338.